Cas no 1281105-47-2 (ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 1281105-47-2
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 6075079
• PubChem ID: 53545678
• Update Time: 2025-07-22

ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033063746
• 1281105-47-2
• ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate
• Z1127126410
• ethyl 3-[(1-cyanocyclobutyl)carbamoyl]-2-phenyl-3,4-dihydropyrazole-5-carboxylate
• EN300-26689302

• Inchi： 1S/C18H20N4O3/c1-2-25-17(24)14-11-15(16(23)20-18(12-19)9-6-10-18)22(21-14)13-7-4-3-5-8-13/h3-5,7-8,15H,2,6,9-11H2,1H3,(H,20,23)
• InChI Key： AONFUKWLLUMPNF-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C(=O)OCC)=NN1C1C=CC=CC=1)NC1(C#N)CCC1

Computed Properties

• Exact Mass: 340.15354051g/mol
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate

Professional Introduction to Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate (CAS No. 1281105-47-2)

Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate, a compound with the CAS number 1281105-47-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular structure of this compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, often employed in the development of drugs targeting various therapeutic areas.

The< strong>nomenclature of Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate provides valuable insights into its chemical composition and functional groups. The presence of a< strong>phenyl ring suggests potential interactions with biological targets, while the< strong>cyanocyclobutyl moiety introduces rigidity and specific steric constraints. These features are critical in determining the compound's pharmacokinetic properties and its potential as an active pharmaceutical ingredient (API).

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The< strong>Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate structure combines these properties with additional functional groups that enhance its binding affinity and selectivity. This has led to its investigation as a potential lead compound in several drug development programs.

In particular, the< strong>cyanocyclobutyl group has been studied for its ability to improve metabolic stability and reduce unwanted side effects. This moiety can also influence the compound's solubility and bioavailability, making it an attractive candidate for further optimization. The< strong>carbamoyl group at the 5-position adds another layer of functionality, allowing for further derivatization and modification to tailor its biological activity.

The< strong>phenyl ring in Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate is another key feature that contributes to its potential therapeutic applications. Phenyl rings are frequently found in biologically active molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. This property makes it particularly useful in developing compounds that require precise spatial orientation within a target protein or enzyme.

Current research trends indicate that pyrazole derivatives are being increasingly explored for their anti-inflammatory, anti-microbial, and anti-cancer properties. The< strong>Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate, with its unique structural features, is well-positioned to contribute to these efforts. Studies have shown that modifications at the pyrazole core can significantly alter the biological activity of these compounds, suggesting that this molecule could be a valuable starting point for developing novel therapeutics.

The synthesis of Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the< strong>cyanocyclobutyl group necessitates specialized reaction conditions to avoid unwanted side reactions. Similarly, the incorporation of the< strong>carbamoyl group requires precise control over reaction parameters to achieve the desired product.

The pharmacological evaluation of Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate has been ongoing in several academic and industrial laboratories. Preliminary results suggest that this compound exhibits promising activity against various disease targets. For instance, it has shown inhibitory effects on certain enzymes implicated in inflammatory responses. These findings underscore the potential of this compound as a lead molecule for further drug development.

The structural complexity of Ethyl 5-[(1-cyanocyclobutyl)carbamoyl]-1 phen yl -4 ,5 -dihydro - - H - py ra z ole -3 - car box y l ate ( CAS No .1281105 -47 -2 ) presents both challenges and opportunities for medicinal chemists. On one hand, it offers numerous sites for structural modification to enhance its pharmacological profile. On the other hand, it requires sophisticated synthetic methodologies to produce in sufficient quantities for preclinical studies.

In conclusion, Ethyl 5-[ ( 1 -cyan oc y clo bu t y l ) car bam o y l ] - 1 - phen y l -4 ,5 - di hy dro - - H - py ra z ole -3 - car box y l ate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation as a lead compound in drug development programs targeting various therapeutic areas. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutics.